Cas no 115-69-5 (2-Amino-2-methyl-1,3-propanediol)

• Product Name: 2-Amino-2-methyl-1,3-propanediol
• CAS No: 115-69-5
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• MDL: MFCD00004678
• CID: 35807
• PubChem ID: 24891493
• Update Time: 2025-05-23

2-Amino-2-methyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-methyl-1,3-propanediol
• AMPD
• Ammediol~AMPD
• 2-AMINO-2-METHYL-1,3-PROPANDIOL
• Onadansetron HCL
• 2-Amino-2-methyl-1,3-propanol
• 2-Amino-2-methyl-1,3-propanediol(AMPD)
• 2-Amino-2-methylpropane-1,3-diol
• 1,3-Dihydroxy-2-Methyl-2-propylaMine
• AMinobutylene glycol
• AMPD,Ammediol
• AMPD
• ButanediolaMine
• Ammediol
• Gentimon
• Aminoglycol
• AMPD Ammediol
• Ammediol, AMPD
• TIMTEC-BB SBB004360
• Isobutandiol-2-amine
• 2-Amino-2-methyl-1,3
• Aminomethyl propanediol
• Pentaerythritol dichlorohydrin
• 1,3-Propanediol, 2-amino-2-methyl-
• 1,1-Di(hydroxymethyl)ethylamine
• 2-AMINO-2-METHYLPROPANEDIOL
• AMPO
• Isobutanediol-2-amine
• CZ7BU4QZJZ
• UXFQFBNBSPQBJW-UHFFFAOYSA-N
• 2-amino-2-methyl-propane-1,3-diol
• 2-Amino-2-
• 1, 2-amino-2-methyl-
• SC
• MFCD00004678
• VS-08545
• AKOS006222995
• AI3-03949
• 2-hydroxymethyl-2-amino-1-propanol
• DA-49361
• UXFQFBNBSPQBJW-UHFFFAOYSA-
• 2-amino-2-methyl-1-3-propandiol
• propane, 2-amino-3-hydroxy-2-hydroxymethyl-
• 1,3-Dihydroxy-2-amino-2-methylpropane
• propane, 2-amino-1,3-dihydroxy-2-methyl-
• 2-amino-2-methylpropane 1,3-diol
• 1,3-dihydroxy-2-methyl-2-amino-propane
• CHEBI:991
• STL373468
• A0332
• NS00007933
• BRN 0635708
• SCHEMBL23687
• HY-W017054
• 2-Amino-2-methyl-1,3-propanediol, BioXtra, pH 10.0-12.0 (20 C, 0.5 M in H2O), >=99%
• SY011284
• 2-AMINO-2-METHYL-1,3-PROPANEDIOL [MI]
• NSC6364
• 2-amino-2-methylpropane-1,3diol
• Q3598002
• Amediol
• 2-Amino-2-methyl-1,3-propanediol, >=99%
• 2-Amino-2-methyl-1,3-propanediol, BioUltra, >=99.5% (NT)
• 2-amino-2-methyl-1,3propanediol
• DTXSID7059430
• NSC-6364
• NSC 6364
• 95E0210B-CCBA-4485-9DA0-34844FF88E42
• J-003318
• 4-04-00-01881 (Beilstein Handbook Reference)
• 2-Amino-2-methyl-1,3-propanediol, >=97.0% (GC)
• SB83841
• F2190-0374
• 2-methyl-2-amino-1,3-propanediol
• BBL027473
• AT27658
• WLN: Q1XZ1 & 1Q
• 2-Amino-2-methylpropan-1,3-diol
• EINECS 204-100-7
• EN300-93582
• InChI=1/C4H11NO2/c1-4(5,2-6)3-7/h6-7H,2-3,5H2,1H3
• CS-W017770
• UNII-CZ7BU4QZJZ
• 115-69-5

• MDL： MFCD00004678
• Inchi： 1S/C4H11NO2/c1-4(5,2-6)3-7/h6-7H,2-3,5H2,1H3
• InChI Key： UXFQFBNBSPQBJW-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)N
• BRN： 0635708

Computed Properties

• Exact Mass: 105.07900
• Monoisotopic Mass: 105.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.8

Experimental Properties

• Color/Form: White crystals.
• Density: 1.0509 (estimate)
• Melting Point: 100-110 °C (lit.)
• Boiling Point: 151 °C/10 mmHg(lit.)
• Refractive Index: 1.4754 (estimate)
• PH: 10.0-12.0 (20℃, 0.5M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 2500 g/L (20 ºC)
• Stability/Shelf Life: Stable. Combustible. May be moisture-sensitive. Incompatible with strong oxidizing agents, copper, aluminium, brass, strong acids.
• PSA: 66.48000
• LogP: -0.61130
• Solubility: Soluble in water and ethanol.
• Merck: 13,447
• Vapor Pressure: ~10 mmHg ( 152 °C)
• pka: 8.8(at 25℃)

2-Amino-2-methyl-1,3-propanediol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3259 8/PG 2
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3-23
• RTECS：TY2975000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 2-Amino-2-methyl-1,3-propanediol

Comprehensive Overview of 2-Amino-2-methyl-1,3-propanediol (CAS No. 115-69-5): Properties, Applications, and Industry Insights

2-Amino-2-methyl-1,3-propanediol (CAS No. 115-69-5), also known as AMPD, is a versatile organic compound with a wide range of industrial and scientific applications. This amino alcohol is characterized by its unique molecular structure, which combines hydroxyl and amino functional groups, making it valuable in pharmaceutical synthesis, cosmetic formulations, and chemical intermediates. Its CAS registry number 115-69-5 ensures precise identification in global chemical databases, while its IUPAC name reflects its systematic classification.

In recent years, the demand for 2-Amino-2-methyl-1,3-propanediol has surged due to its role in green chemistry and sustainable manufacturing. Researchers and manufacturers are increasingly exploring its potential as a biodegradable buffer agent and pH stabilizer, aligning with the global shift toward eco-friendly chemicals. A common query in search engines revolves around its solubility in water and compatibility with other solvents, which are critical for formulation scientists. The compound’s melting point (approximately 109–112°C) and molecular weight (105.14 g/mol) are frequently cited in technical discussions.

The cosmetic industry extensively utilizes AMPD as a skin-conditioning agent and emulsifier. Its mild alkaline properties make it suitable for pH-balanced skincare products, a trending topic among consumers seeking gentle formulations. Additionally, its hygroscopic nature contributes to moisture retention in creams and lotions, addressing popular searches like "best humectants for dry skin." Regulatory compliance, such as REACH certification and FDA approval status, is another hot topic, ensuring safe use in consumer goods.

From a pharmaceutical perspective, 2-Amino-2-methyl-1,3-propanediol serves as a chiral building block in drug synthesis. Its stereochemical properties enable the production of optically active compounds, a focal point for medicinal chemistry research. Frequently asked questions include its reaction kinetics with carboxylic acids and its role in peptide coupling—key areas for drug development. The compound’s low toxicity profile (LD50 data) is often highlighted in safety assessments, reinforcing its suitability for biomedical applications.

In industrial processes, CAS No. 115-69-5 acts as a corrosion inhibitor and lubricant additive, particularly in water-based systems. Engineers frequently search for its thermal stability and compatibility with metal ions, which are crucial for coolant formulations. The compound’s ability to form stable chelates with heavy metals also positions it as a candidate for wastewater treatment, a growing concern in environmental science.

Analytical techniques for 2-Amino-2-methyl-1,3-propanediol quantification, such as HPLC and GC-MS, are widely discussed in academic circles. Method optimization for purity testing (>98%) and impurity profiling are common challenges addressed in peer-reviewed studies. Furthermore, its spectroscopic data (IR, NMR) is frequently referenced for structural verification, catering to quality control professionals.

Emerging trends include the integration of AMPD into bio-based polymers and renewable materials, responding to searches like "sustainable alternatives to petrochemicals." Its potential in carbon capture technologies is also under investigation, leveraging its amine functionality for CO2 absorption. These innovations align with the circular economy paradigm, a dominant theme in contemporary chemical research.

To summarize, 2-Amino-2-methyl-1,3-propanediol (CAS No. 115-69-5) exemplifies a multifunctional compound bridging scientific innovation and industrial practicality. Its applications span personal care, medicine, and environmental solutions, driven by its adaptable chemistry. As industries prioritize sustainability and performance efficiency, this compound continues to attract research interest and commercial demand.